Cas no 1805189-29-0 (Methyl 4-(aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 4-(aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805189-29-0
• MF: C₁₁H₁₁F₂N₃O₂
• MW: 255.220749139786
• CID: 4879158
• Update Time: 2025-10-28

Methyl 4-(aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H11F2N3O2/c1-18-10(17)2-9-7(4-15)6(3-14)8(5-16-9)11(12)13/h5,11H,2-3,14H2,1H3
• InChI Key： YXBYMHMUUAOQEH-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)OC)C(C#N)=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: -0.1
• Topological Polar Surface Area: 89

Additional information on Methyl 4-(aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetate

Comprehensive Overview of Methyl 4-(aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetate (CAS No. 1805189-29-0)

Methyl 4-(aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetate (CAS No. 1805189-29-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the cyano and ester moieties, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in Methyl 4-(aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetate for its potential role in developing next-generation kinase inhibitors and antimicrobial agents. The incorporation of difluoromethyl groups is a trending strategy in medicinal chemistry, as it improves lipophilicity and target binding affinity. This aligns with the growing focus on precision medicine and personalized therapeutics, where tailored molecular designs are paramount.

The synthesis and application of CAS No. 1805189-29-0 are frequently discussed in academic forums and patent literature. A common query among researchers is: "How to optimize the yield of Methyl 4-(aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetate?" Recent studies highlight the importance of catalyst selection and reaction conditions in achieving high purity and scalability. Additionally, the compound's solubility and stability under various pH conditions are critical parameters for industrial applications.

From an environmental perspective, the green chemistry movement has influenced the synthesis protocols for pyridine-based intermediates. Innovations such as microwave-assisted synthesis and flow chemistry are being explored to reduce waste and energy consumption. This resonates with the broader industry shift toward sustainable manufacturing, a topic frequently searched in conjunction with specialty chemicals.

Another hot topic is the role of artificial intelligence (AI) in predicting the properties of Methyl 4-(aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetate. Computational tools are increasingly used to model its reactivity and toxicity, addressing questions like "What are the ADME profiles of fluorinated pyridine derivatives?" Such advancements accelerate the compound's integration into high-throughput screening pipelines.

In summary, CAS No. 1805189-29-0 represents a cutting-edge example of how functional group diversity drives innovation in chemical research. Its relevance to drug development, agrochemicals, and material science ensures its continued prominence in scientific discourse. As researchers uncover new applications, this compound will likely remain a focal point for interdisciplinary collaboration and technological advancement.